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Compound of Interest

Compound Name: d-Atabrine dihydrochloride

Cat. No.: B2782251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of d-Atabrine dihydrochloride,

a compound of interest for its biological activities. It includes key identifiers, physicochemical

properties, and relevant biological data to support research and development efforts.

Chemical Identity and Properties
d-Atabrine dihydrochloride is the dextrorotatory enantiomer of Atabrine (also known as

Quinacrine), a member of the acridine family.[1][2] It is specifically the (4S)-4-N-(6-chloro-2-

methoxyacridin-9-yl)-1-N,1-N-diethylpentane-1,4-diamine in its dihydrochloride salt form.[3]

The Chemical Abstracts Service (CAS) number for d-Atabrine dihydrochloride is 56100-41-5.

[1][4][5][6] It is important to distinguish this from the CAS number for Quinacrine

dihydrochloride (racemic mixture), which is 69-05-6, and the less active l-enantiomer, l-Atabrine

dihydrochloride, which is 56100-42-6.[7][8]

Table 1: Physicochemical Properties of d-Atabrine Dihydrochloride
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Property Value Citations

CAS Number 56100-41-5 [1][3][4][6]

Molecular Formula C23H32Cl3N3O [1][3][6]

Molecular Weight 472.88 g/mol [1][3][4][6]

Purity ≥98% (typical) [6]

Solubility
Soluble in DMSO (16.67

mg/mL)
[1][5]

Storage (Powder) -20°C for up to 3 years [5][6]

Storage (In Solvent) -80°C for up to 1 year [5]

IUPAC Name

(4S)-4-N-(6-chloro-2-

methoxyacridin-9-yl)-1-N,1-N-

diethylpentane-1,4-

diamine;dihydrochloride

[3]

Biological Activity and Mechanism of Action
d-Atabrine dihydrochloride is recognized as the biologically active enantiomer of quinacrine,

particularly noted for its antiprion activity.[1][4] Quinacrine itself has a history as an antimalarial

agent and has been investigated for its anticancer effects.[9][10]

The mechanism of action for the racemic mixture, Quinacrine dihydrochloride, involves the

suppression of Nuclear Factor-kappaB (NF-κB) signaling and the activation of p53 signaling

pathways.[10][11] This dual action can lead to the induction of apoptosis (programmed cell

death) in cancer cells.[10] Quinacrine is also known to be a non-specific inhibitor of

phospholipase A2 (PLA2).[7] While these mechanisms are established for the racemic mixture,

they provide a strong basis for investigating the specific activity of the d-enantiomer.

The diagram below illustrates the proposed signaling pathway for Quinacrine, which is relevant

to understanding the potential mechanism of its active d-enantiomer.
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Caption: Proposed mechanism of Quinacrine action.

Experimental Protocols
This section details a standard protocol for preparing stock solutions of d-Atabrine
dihydrochloride for in vitro experiments, based on solubility data provided by suppliers.

Objective: To prepare a sterile stock solution of d-Atabrine dihydrochloride for use in cell

culture assays.

Materials:

d-Atabrine dihydrochloride powder (CAS: 56100-41-5)

Dimethyl sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Sterile 0.22 µm syringe filter

Procedure: Stock Solution Preparation (e.g., 10 mM)

Calculation: Based on a molecular weight of 472.88 g/mol , to prepare a 10 mM stock

solution, 4.73 mg of d-Atabrine dihydrochloride is required per 1 mL of DMSO. For

different volumes, the required mass can be calculated using the formula: Mass (mg) =

Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

Weighing: Aseptically weigh the calculated amount of d-Atabrine dihydrochloride powder

and transfer it to a sterile vial.

Dissolution: Add the corresponding volume of DMSO to the vial. For instance, add 1 mL of

DMSO for 4.73 mg of powder to achieve a 10 mM concentration.[1]

Solubilization: Tightly cap the vial and vortex thoroughly. If complete dissolution is not

achieved, sonication or gentle warming to 37°C can be applied to aid the process.[1][5]

Sterilization (Optional but Recommended): For cell-based assays, filter the stock solution

through a sterile 0.22 µm syringe filter into a new sterile vial to ensure sterility.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term use (up to 1 month)

or at -80°C for long-term storage (up to 6 months or 1 year).[5][8]

Workflow Diagram: Stock Solution Preparation
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Caption: Workflow for preparing d-Atabrine dihydrochloride stock solution.
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Disclaimer: This document is intended for research use only and is not for human consumption

or therapeutic use.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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